Cas no 25512-62-3 (Cyclohexenone)
Cyclohexenone structure
Product Name:Cyclohexenone
Cyclohexenone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexenone
- NSC59710
- 1-Cyclohexen-3-one
- Cyclohexenone, 18
- J-509238
- Epitope ID:141515
- CHEBI:15977
- Q209370
- MFCD00001577
- FEMA NO. 4517
- DTXSID1024881
- cyclohexen-3-one
- DTXCID804881
- NCGC00091479-02
- InChI=1/C6H8O/c7-6-4-2-1-3-5-6/h2,4H,1,3,5H
- UNII-445160R1U6
- NCGC00257562-01
- NS00020456
- 2-CYCLOHEXEN-1-ONE
- 930-68-7
- 2-Cyclohexenone-1
- CHEMBL1439332
- MLS001065611
- 3-Oxocyclohexene
- F0001-2243
- Z295197140
- 2-Cyclohexeneone
- 1-Cyclohexen-3-one; 2-Cyclohexenone; 3-Oxocyclohexene; Cyclohexen-3-one; Cyclohexenone; NSC 59710
- Cyclohexen-2-one
- Cyclohex-2-enone
- 445160R1U6
- CYCLOHEXENE-1-ONE, 2-
- 2-Cyclohexen-1-one, produced by BASF, >=98.0% (GC)
- EN300-29848
- 4-07-00-00124 (Beilstein Handbook Reference)
- Tox21_200008
- 2-Cyclohexen-1-one, >=95%
- HMS3039A04
- BRN 1280477
- AKOS004909928
- 2-Cyclohexenone
- 2-Cyclohexene-1-one
- 25512-62-3
- CAS-930-68-7
- A2Q
- Cyclohexen-1-one
- NCGC00091479-01
- C02395
- STL141084
- DB-057364
- WLN: L6V BUTJ
- BDBM217391
- Cyclohex-2-en-1-one
- EINECS 213-223-5
- SMR000568463
- NSC-59710
- 2-cyclohexane-1-one
- NSC 59710
-
- Inchi: 1S/C6H8O/c7-6-4-2-1-3-5-6/h2,4H,1,3,5H2
- InChI Key: FWFSEYBSWVRWGL-UHFFFAOYSA-N
- SMILES: O=C1C=CCCC1
Computed Properties
- Exact Mass: 96.057514874g/mol
- Monoisotopic Mass: 96.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 17.1Ų
Cyclohexenone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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